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Compound of Interest

Compound Name: Dideschloro Florfenicol-d3

Cat. No.: B15599470 Get Quote

An In-depth Technical Guide to Dideschloro
Florfenicol-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dideschloro Florfenicol-d3, a

deuterated analog of the broad-spectrum antibiotic Florfenicol. Given the limited availability of a

specific Material Safety Data Sheet (MSDS) for Dideschloro Florfenicol-d3, this document

synthesizes available data for the parent compound, Florfenicol, and its deuterated forms to

offer guidance on safety, handling, and application. Dideschloro Florfenicol-d3 is primarily

utilized as an internal standard in analytical and research settings for the accurate

quantification of Florfenicol and its metabolites.

Section 1: Chemical and Physical Properties
Dideschloro Florfenicol-d3 is a stable isotope-labeled version of a Florfenicol derivative.

While specific experimental data for the deuterated compound is not publicly available, the

properties of the parent compound, Florfenicol, provide a strong basis for its characteristics.

Table 1: Chemical and Physical Data
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Property Value Source

Analyte Name Dideschloro Florfenicol-d3 LGC Standards[1]

Molecular Formula C₁₂D₃H₁₃FNO₄S
LGC Standards[1],

Clearsynth[2]

Molecular Weight 292.34 g/mol
LGC Standards[1],

Clearsynth[2]

Accurate Mass 292.097 LGC Standards[1]

CAS Number 2714484-53-2 Pharmaffiliates[3]

Alternate CAS (Unlabeled) 138872-76-1
Clearsynth[2],

Pharmaffiliates[3]

Appearance White Solid Pharmaffiliates[3]

Storage Temperature 2-8°C, Refrigerator Pharmaffiliates[3]

Shipping Conditions Ambient Pharmaffiliates[3]

Applications
Labeled Florfenicol derivative,

useful research chemical.[2][3]

Pharmaffiliates[3],

Clearsynth[2]

Note: Properties such as melting point, boiling point, and solubility are not readily available for

Dideschloro Florfenicol-d3. The data for the parent compound, Florfenicol, includes a melting

point of 152 - 156 °C and a boiling point of 618 °C.[4]

Section 2: Safety and Handling (Based on
Florfenicol Data)
A complete MSDS for Dideschloro Florfenicol-d3 is not publicly available. The following

safety information is derived from the MSDS of the parent compound, Florfenicol, and should

be considered as a precautionary guide.

Table 2: Hazard Identification and Precautionary Statements for Florfenicol
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Category Information Source

Hazard Statements

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled.[5] H315: Causes

skin irritation.[6][7] H319:

Causes serious eye irritation.

[6][7] H335: May cause

respiratory irritation.[6][7]

H360Df/H361fd: May damage

the unborn child. Suspected of

damaging fertility.[6][8] H372:

Causes damage to organs

through prolonged or repeated

exposure.[6][8] H410: Very

toxic to aquatic life with long

lasting effects.[5][6]

Cayman Chemical[5], MSD[6]

[7][8]

Precautionary Statements

P201/P203: Obtain special

instructions before use. Read

and follow all safety

instructions.[6][8] P260: Do not

breathe

dust/fume/gas/mist/vapors/spr

ay.[8] P264: Wash skin

thoroughly after handling.[6][8]

P270: Do not eat, drink or

smoke when using this

product.[6][8] P273: Avoid

release to the environment.[6]

[8] P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[6][8]

MSD[6][8]

First Aid Measures Eye Contact: Rinse

immediately with plenty of

water for at least 15 minutes.

[4] Skin Contact: Wash off

immediately with plenty of

Fisher Scientific[4]
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water for at least 15 minutes.

[4] Inhalation: Remove to fresh

air. Get medical attention if

symptoms occur.[4] Ingestion:

Clean mouth with water and

drink plenty of water

afterwards.[4]

Handling and Storage

Handle in accordance with

good industrial hygiene and

safety practice.[4] Keep

containers tightly closed in a

dry, cool, and well-ventilated

place.[4] Store locked up.[6]

Fisher Scientific[4], MSD[6]

Personal Protective Equipment

Wear appropriate protective

eyeglasses or chemical safety

goggles.[4] Wear appropriate

protective gloves and clothing

to prevent skin exposure.[4]

Fisher Scientific[4]

Section 3: Mechanism of Action of Florfenicol
Florfenicol, the parent compound, is a broad-spectrum bacteriostatic antibiotic.[9][10] Its

mechanism of action is the inhibition of bacterial protein synthesis.[11]

Binding to Ribosome: Florfenicol binds to the 50S ribosomal subunit of bacteria.[11]

Inhibition of Peptidyl Transferase: This binding action inhibits the enzyme peptidyl

transferase, which is crucial for the elongation of the polypeptide chain during protein

synthesis.[11]

Bacteriostatic/Bactericidal Effect: By preventing the synthesis of new proteins, Florfenicol

stops bacterial growth and replication (bacteriostatic effect).[11] At concentrations similar to

the Minimum Inhibitory Concentration (MIC), it has also demonstrated bactericidal activity

against some bacteria.[11]
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A key structural feature of Florfenicol is the replacement of the hydroxyl group found in

chloramphenicol with a fluorine atom. This modification prevents inactivation by bacterial

chloramphenicol acetyltransferase (CAT) enzymes, making it effective against some

chloramphenicol-resistant strains.[11]

Bacterial Cell

Florfenicol
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Peptidyl Transferase
(Enzyme)
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 Contains Protein Synthesis
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Caption: Mechanism of action of Florfenicol in inhibiting bacterial protein synthesis.

Section 4: Experimental Protocols
Dideschloro Florfenicol-d3 is primarily used as an internal standard (IS) for the quantitative

analysis of Florfenicol and its metabolites in biological matrices using techniques like Ultra-

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS).[12]

The following is a representative protocol adapted from methodologies using deuterated

Florfenicol as an internal standard.[12][13]

Preparation of Standard Solutions
Stock Solutions:

Prepare a stock solution of Florfenicol at 1,000 µg/mL by dissolving 10 mg of pure powder

in a 10 mL volumetric flask with methanol.[12]
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Prepare a stock solution of Dideschloro Florfenicol-d3 (Internal Standard) at 100 µg/mL

by dissolving 1 mg of pure powder in a 10 mL volumetric flask with methanol.[12]

Store stock solutions at -20°C and protect from light.[14]

Working Solutions:

Create a series of working solutions for calibration curves by performing serial dilutions of

the Florfenicol stock solution with acetonitrile or a suitable solvent mixture.[12]

Prepare a working solution of the Dideschloro Florfenicol-d3 internal standard at a fixed

concentration (e.g., 2 µg/mL) in acetonitrile.[12]

Sample Preparation (Protein Precipitation)
Thaw biological samples (e.g., serum, plasma) at room temperature.[12]

In a 1.5 mL microcentrifuge tube, combine 100 µL of the sample (or calibration standard)

with 20 µL of the internal standard working solution.[12]

Add 300 µL of cold acetonitrile to precipitate proteins.[13]

Vortex the mixture for 30 seconds.[12]

Centrifuge at high speed (e.g., 14,000-21,000 x g) for 10 minutes at 4-20°C.[12][13]

Transfer the supernatant to a clean tube or LC vial. For some methods, an evaporation step

followed by reconstitution in a mobile phase-compatible solution may be necessary.[12][14]

UHPLC-MS/MS Analysis
Chromatographic Separation:

Use a suitable reversed-phase column (e.g., BEH C18).[12]

Employ a gradient elution program with mobile phases typically consisting of water with a

modifier (e.g., formic acid) and an organic solvent like acetonitrile or methanol.
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The goal is to achieve baseline separation of the analyte from matrix components and

ensure it co-elutes closely with the internal standard.

Mass Spectrometric Detection:

Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Optimize precursor-to-product ion transitions for both Florfenicol and Dideschloro
Florfenicol-d3. The deuterated standard will have a mass shift (M+3) compared to the

unlabeled analyte.

Monitor at least two specific transitions for each compound for confident identification and

quantification.[12]

Quantification:

Construct a calibration curve by plotting the ratio of the peak area of the Florfenicol

standard to the peak area of the Dideschloro Florfenicol-d3 internal standard against the

known concentrations of the calibration standards.[13]

Determine the concentration of Florfenicol in the unknown samples by calculating their

peak area ratios and interpolating from the calibration curve.[13]
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Caption: A typical experimental workflow for quantifying Florfenicol using Dideschloro
Florfenicol-d3 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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